![molecular formula C17H13NOS B13088936 4-[3-(2-Methanethioylphenyl)propanoyl]benzonitrile](/img/structure/B13088936.png)
4-[3-(2-Methanethioylphenyl)propanoyl]benzonitrile
Description
4-[3-(2-Methanethioylphenyl)propanoyl]benzonitrile is an organic compound that features a benzonitrile group attached to a propanoyl chain, which is further substituted with a methanethioylphenyl group
Properties
Molecular Formula |
C17H13NOS |
|---|---|
Molecular Weight |
279.4 g/mol |
IUPAC Name |
4-[3-(2-methanethioylphenyl)propanoyl]benzonitrile |
InChI |
InChI=1S/C17H13NOS/c18-11-13-5-7-15(8-6-13)17(19)10-9-14-3-1-2-4-16(14)12-20/h1-8,12H,9-10H2 |
InChI Key |
LZCJUYZRYSWZMG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)CCC(=O)C2=CC=C(C=C2)C#N)C=S |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[3-(2-Methanethioylphenyl)propanoyl]benzonitrile can be achieved through a multi-step process involving the following key steps:
-
Formation of the Methanethioylphenyl Intermediate: : This step involves the introduction of a methanethioyl group to a phenyl ring. This can be achieved through a Friedel-Crafts acylation reaction using methanethioyl chloride and a suitable catalyst such as aluminum chloride.
-
**Attachment of the Propan
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